N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide

• Molecular Formula: C19H23NO2S
• Molecular Weight: 329.5 g/mol
• IUPAC Name: N-(3-ethoxypropyl)-2-phenyl-2-phenylsulfanylacetamide
• InChI: InChI=1S/C19H23NO2S/c1-2-22-15-9-14-20-19(21)18(16-10-5-3-6-11-16)23-17-12-7-4-8-13-17/h3-8,10-13,18H,2,9,14-15H2,1H3,(H,20,21)
• InChI Key: MPQOOHHUGJPTBM-UHFFFAOYSA-N
• SMILES: CCOCCCNC(=O)C(C1=CC=CC=C1)SC2=CC=CC=C2

Description

N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide, also known as EPPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. EPPA is an organic compound that belongs to the class of sulfonamides and is synthesized through a specific method, which will be discussed in detail in This paper aims to provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of EPPA.

Mechanism of Action

The mechanism of action of N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide is not well understood, but it is believed to involve the inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their inhibition by N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide has been shown to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, analgesic, and antipyretic effects. N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide has also been shown to exhibit potential anticancer activity by inducing apoptosis in cancer cells. N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide has been shown to inhibit the production of prostaglandins, which are involved in the inflammatory response. N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide has also been shown to exhibit potential neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide is its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide has also been shown to exhibit potential anticancer activity by inducing apoptosis in cancer cells. One of the limitations of N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide is its limited solubility in water, which may affect its bioavailability and limit its potential applications.

Future Directions

There are several future directions for the research and development of N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the product. Another potential direction is the investigation of the mechanism of action of N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide to better understand its biological activities. Further research is also needed to explore the potential applications of N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide in various fields, including medicinal chemistry, biochemistry, and pharmacology. Additionally, the development of novel formulations and delivery methods may improve the bioavailability and efficacy of N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide.

Synthesis Methods

N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide is synthesized through a specific method that involves the reaction of 2-phenyl-2-(phenylsulfanyl)acetic acid with 3-ethoxypropylamine in the presence of a catalyst. The reaction takes place under reflux conditions, and the product is obtained through the process of recrystallization. The chemical structure of N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide is shown below:

Scientific Research Applications

N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. N-(3-ethoxypropyl)-2-phenyl-2-(phenylsulfanyl)acetamide has also been shown to exhibit potential anticancer activity by inducing apoptosis in cancer cells.